Cas no 218141-16-3 (1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich)

• Product Name: 1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich
• CAS No: 218141-16-3
• MF: C₁₃H₂₉NO
• MW: 215.375464200974
• CID: 272975
• PubChem ID: 120013
• Update Time: 2025-04-19

1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(C9-11-isoalkyloxy) derivs., C10-rich
• 218141-16-3
• Isodecyloxypropylamine
• 3-Isodecyloxypropylamine
• AKOS015894473
• FT-0653690
• 1245808-48-3
• 30113-45-2
• Propylamine, 3-isodecoxy-
• EINECS 250-056-7
• EC 250-056-7
• 1-Propanamine, 3-(isodecyloxy)-
• W-110771
• 3-[(8-methylnonyl)oxy]propan-1-amine
• SCHEMBL587402
• 3-(Isodecyloxy)propylamine
• DTXSID7058672
• NS00006494
• 3-(8-methylnonoxy)propan-1-amine

• Inchi： 1S/C13H29NO/c1-13(2)9-6-4-3-5-7-11-15-12-8-10-14/h13H,3-12,14H2,1-2H3
• InChI Key： DHIBIUNZWFPELU-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 215.224915
• Monoisotopic Mass: 215.224915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 3.7